Cas no 1019639-20-3 (Cytidine, 4'-azido-2'-deoxy-2'-methyl-)

• Product Name: Cytidine, 4'-azido-2'-deoxy-2'-methyl-
• CAS No: 1019639-20-3
• MF: C₁₀H₁₄N₆O₄
• MW: 282.255960941315
• CID: 831037
• Update Time: 2023-08-03

Cytidine, 4'-azido-2'-deoxy-2'-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one, 1-ethyl-3-[(1S,2R)-1-(3-fluorophenyl)-2-hydroxy-3-(methylamino)propyl]-1,3-dihydro-, hydrochloride (1:1)
• 2H-Benzimidazol-2-one, 1-ethyl-3-[(1S,2R)-1-(3-fluorophenyl)-2-hydroxy-3-(methylamino)propyl]-1,3-dihydro-, hydrochloride (1:
• 4'-azido-2'-deoxy-2'-methylcytidine
• 72BD72N3EA
• 4'-azido-2'-deoxy-2'-methyl-cytidine
• Cytidine, 4'-azido-2'-deoxy-2'-methyl-
• 4-amino-1-[(2R,3S,4S,5R)-5-azido-4-hydroxy-5-(hydroxymethyl)-3-methyl-tetrahydrofuran-2-yl]pyrimidin-2-one
• Q27266056
• 2(1H)-pyrimidinone,4-amino-1-(4-C-azido-2-deoxy-2-methyl-b-D-arabinofuranosyl)-
• 2(1H)-Pyrimidinone, 4-amino-1-(4-c-azido-2-deoxy-2-methyl-beta-D-arabinofuranosyl)-
• 4-Amino-1-[(2R,3S,4S,5R)-5-azido-4-hydrox

• Inchi： 1S/C10H14N6O4/c1-5-7(18)10(4-17,14-15-12)20-8(5)16-3-2-6(11)13-9(16)19/h2-3,5,7-8,17-18H,4H2,1H3,(H2,11,13,19)/t5-,7-,8+,10+/m0/s1
• InChI Key： DEUZIURSVQYVJZ-UUCPZDEKSA-N
• SMILES： O1[C@H]([C@@H](C)[C@@H]([C@]1(CO)N=[N+]=[N-])O)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 282.108
• Monoisotopic Mass: 282.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 123

Experimental Properties

• PSA: 160.35000
• LogP: -0.61584